Cas no 177550-06-0 (1H-Indole-6-propanoic acid, 1-(phenylmethyl)-)

• Product name: 1H-Indole-6-propanoic acid, 1-(phenylmethyl)-
• CAS No: 177550-06-0
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 1364170

1H-Indole-6-propanoic acid, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-propanoic acid, 1-(phenylmethyl)-

• Inchi： 1S/C18H17NO2/c20-18(21)9-7-14-6-8-16-10-11-19(17(16)12-14)13-15-4-2-1-3-5-15/h1-6,8,10-12H,7,9,13H2,(H,20,21)
• InChI Key： UWNJQZNPCOPPIV-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=CC(CCC(O)=O)=C2)C=C1

Computed Properties

• Exact Mass: 279.12601

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 507.1±38.0 °C(Predicted)
• PSA: 42.23
• pka: 4.65±0.10(Predicted)